Cas no 1807112-65-7 (4-Bromomethyl-3-hydroxy-5-methylpyridine)

• Product Name: 4-Bromomethyl-3-hydroxy-5-methylpyridine
• CAS No: 1807112-65-7
• MF: C₇H₈BrNO
• MW: 202.04852104187
• CID: 4901674
• Update Time: 2025-06-08

4-Bromomethyl-3-hydroxy-5-methylpyridine Chemical and Physical Properties

Names and Identifiers

• 4-Bromomethyl-3-hydroxy-5-methylpyridine

• Inchi： 1S/C7H8BrNO/c1-5-3-9-4-7(10)6(5)2-8/h3-4,10H,2H2,1H3
• InChI Key： YNAVGQKDBYLGCZ-UHFFFAOYSA-N
• SMILES： BrCC1C(=CN=CC=1C)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 110
• XLogP3: 1.4
• Topological Polar Surface Area: 33.1

Additional information on 4-Bromomethyl-3-hydroxy-5-methylpyridine

Introduction to 4-Bromomethyl-3-hydroxy-5-methylpyridine (CAS No. 1807112-65-7)

4-Bromomethyl-3-hydroxy-5-methylpyridine, identified by the Chemical Abstracts Service Number (CAS No.) 1807112-65-7, is a versatile heterocyclic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound belongs to the pyridine family, a class of nitrogen-containing heterocycles that are widely recognized for their diverse biological activities and industrial applications. The structural features of 4-Bromomethyl-3-hydroxy-5-methylpyridine, including the presence of both bromomethyl and hydroxymethyl substituents, make it a valuable intermediate in the synthesis of various pharmacologically active molecules.

The bromomethyl group at the 4-position and the hydroxymethyl group at the 3-position provide reactive sites for further functionalization, enabling the construction of more complex molecular architectures. These functional groups are particularly useful in cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, which are fundamental in modern drug discovery and development. The methyl group at the 5-position adds stability to the pyridine ring while maintaining its reactivity, making this compound a preferred building block for medicinal chemists.

In recent years, 4-Bromomethyl-3-hydroxy-5-methylpyridine has been extensively studied for its potential applications in the development of novel therapeutic agents. One of the most promising areas of research is its use in the synthesis of kinase inhibitors, which are critical in treating various cancers and inflammatory diseases. The pyridine scaffold is a common motif in kinase inhibitors due to its ability to interact with ATP-binding pockets in enzymes. The presence of both electrophilic and nucleophilic centers in 4-Bromomethyl-3-hydroxy-5-methylpyridine allows for the facile introduction of additional pharmacophores that can enhance binding affinity and selectivity.

Recent studies have highlighted the utility of 4-Bromomethyl-3-hydroxy-5-methylpyridine in the development of antiviral agents. The structural framework of this compound resembles natural pyridine derivatives found in certain viruses, suggesting that it could serve as a lead compound for designing inhibitors targeting viral replication enzymes. For instance, modifications at the 3-hydroxy and 4-bromomethyl positions have been shown to improve binding interactions with viral proteases, leading to increased efficacy against pathogens such as HIV and hepatitis C.

The pharmaceutical industry has also explored 4-Bromomethyl-3-hydroxy-5-methylpyridine as a precursor for central nervous system (CNS) drugs. Pyridine derivatives are known to cross the blood-brain barrier due to their lipophilic nature, making them suitable candidates for treating neurological disorders. Researchers have synthesized analogs of this compound that exhibit neuroprotective and anti-inflammatory properties, which are crucial for conditions like Alzheimer's disease and Parkinson's disease. The ability to modify both bromomethyl and hydroxymethyl groups allows for fine-tuning of pharmacokinetic and pharmacodynamic profiles, enhancing drug-like properties.

Moreover, 4-Bromomethyl-3-hydroxy-5-methylpyridine has found applications in agrochemical research. Pyridine-based compounds are widely used as intermediates in the synthesis of herbicides, fungicides, and insecticides due to their structural versatility and biological activity. The reactivity of this compound enables the creation of novel agrochemicals with improved environmental safety profiles. For example, derivatives of 4-Bromomethyl-3-hydroxy-5-methylpyridine have been investigated as potent inhibitors of plant pathogens, offering promising solutions for sustainable agriculture.

The synthetic methodologies employed in handling 4-Bromomethyl-3-hydroxy-5-methylpyridine are also worth mentioning. Given its reactive nature, careful consideration must be given to reaction conditions to prevent unwanted side reactions. Palladium-catalyzed cross-coupling reactions are particularly favored due to their high selectivity and efficiency. Additionally, protecting group strategies may be necessary when introducing additional functional groups while preserving the integrity of existing reactive sites.

In conclusion, 4-Bromomethyl-3-hydroxy-5-methylpyridine (CAS No. 1807112-65-7) is a multifaceted compound with significant potential across multiple domains of chemical research. Its unique structural features make it an invaluable intermediate for synthesizing biologically active molecules, particularly in pharmaceuticals targeting cancers, viruses, and neurological disorders. As research continues to uncover new applications for this compound, its importance is likely to grow further, solidifying its role as a cornerstone in modern synthetic chemistry.